[(3S)-Oxan-3-yl]methanamine HCl
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Overview
Description
“[(3S)-Oxan-3-yl]methanamine HCl”, also known as (S)- (tetrahydro-2H-pyran-3-yl)methanamine hydrochloride, is a chemical compound with the CAS Number: 2007916-42-7 . It has a molecular weight of 151.64 and is a white solid .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H14CLNO . The InChI code is 1S/C6H13NO.ClH/c7-4-6-2-1-3-8-5-6;/h6H,1-5,7H2;1H/t6-;/m0./s1 .Physical And Chemical Properties Analysis
“this compound” is a white solid with a molecular weight of 151.64 . It should be stored at room temperature .Scientific Research Applications
Synthesis and Characterization
- Research has demonstrated the successful synthesis and spectroscopic characterization of various methanamine derivatives, which are structurally similar to “[(3S)-Oxan-3-yl]methanamine HCl”. For instance, the synthesis of 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine has been achieved through high-yielding reactions and characterized using various techniques such as UV-Vis, FTIR, DSC, NMR, and mass spectrometry (Shimoga, Shin, & Kim, 2018).
Catalysis and Chemical Reactions
- Certain methanamine compounds have been studied as catalysts for various chemical reactions. For example, NCN′ and PCN pincer palladacycles derived from pyridinyl methanamines have shown good activity and selectivity in catalytic applications (Roffe et al., 2016).
Corrosion Inhibition
- Amino acid compounds based on methanamine structures have been evaluated as eco-friendly corrosion inhibitors for steel in HCl solutions. These compounds showed mixed-type inhibition nature and were characterized using electrochemical techniques (Yadav, Sarkar, & Purkait, 2015).
Antimicrobial and Anticancer Studies
- Schiff base metal complexes involving methanamine derivatives have been characterized and evaluated for their antimicrobial and anticancer activities. These studies focus on understanding the biological efficacy of such compounds in various assays (Preethi et al., 2021).
Pharmaceutical Research
- Novel Schiff bases of pyridine methanamines have been synthesized and screened for anticonvulsant activity. These compounds, characterized by various spectroscopic methods, displayed significant potential as anticonvulsant agents (Pandey & Srivastava, 2011).
Safety and Hazards
“[(3S)-Oxan-3-yl]methanamine HCl” is associated with some safety hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . The hazard statement H302 indicates that it is harmful if swallowed . Precautionary statements include P264 (wash hands thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (if swallowed, call a poison center or doctor if you feel unwell), P330 (rinse mouth), and P501 (dispose of contents/container in accordance with local regulations) .
properties
IUPAC Name |
[(3S)-oxan-3-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c7-4-6-2-1-3-8-5-6;/h6H,1-5,7H2;1H/t6-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKXKWJPOISVRF-RGMNGODLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](COC1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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